Cas no 1428364-50-4 (N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• CAS No: 1428364-50-4
• MF: C₁₄H₁₁ClN₄O₂S
• MW: 334.780740022659
• CID: 6325910
• PubChem ID: 71789465
• Update Time: 2025-05-30

N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide
• VU0537161-1
• AKOS024539270
• N-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBOXAMIDE
• N-(6-chloro-1,3-benzothiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• 1428364-50-4
• N-(6-chlorobenzo[d]thiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• F6212-0317

• Inchi： 1S/C14H11ClN4O2S/c15-8-2-3-10-11(6-8)22-14(17-10)18-12(20)9-7-16-19-4-1-5-21-13(9)19/h2-3,6-7H,1,4-5H2,(H,17,18,20)
• InChI Key： KPSFHAHRZLTCLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NC(C1C=NN2C=1OCCC2)=O

Computed Properties

• Exact Mass: 334.0291245g/mol
• Monoisotopic Mass: 334.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-carboxamide

N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide: A Comprehensive Overview

N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide (CAS No. 1428364-50-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole-pyrazolooxazine hybrid structure exhibits unique physicochemical properties, making it a promising candidate for various applications. With a molecular formula of C₁₅H₁₂ClN₅O₂S and a molecular weight of 361.81 g/mol, this compound represents an important building block in modern drug discovery.

The compound's structural features combine a chlorobenzothiazole moiety with a pyrazolo[3,2-b][1,3]oxazine system, creating a versatile scaffold for biological activity. Researchers have particularly focused on its potential as a kinase inhibitor, with studies suggesting possible applications in addressing various health concerns. The presence of both nitrogen and oxygen heteroatoms in its fused ring system contributes to its ability to form multiple hydrogen bonds, a property highly valued in medicinal chemistry for target binding specificity.

Recent scientific literature highlights the growing interest in N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide derivatives as potential modulators of cellular signaling pathways. The compound's chlorobenzothiazole core is known to interact with various biological targets, while the pyrazolooxazine fragment adds structural diversity that may enhance pharmacokinetic properties. This dual functionality makes it particularly interesting for researchers exploring new therapeutic approaches in areas of significant unmet medical need.

From a synthetic chemistry perspective, the preparation of CAS 1428364-50-4 involves multi-step organic transformations that showcase modern synthetic methodologies. The compound's stability under various conditions has been investigated, with studies indicating good thermal stability up to 200°C, making it suitable for further chemical modifications. Its solubility profile shows moderate solubility in polar organic solvents like DMSO and DMF, which is advantageous for biological testing and formulation development.

The commercial availability of N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide has increased in recent years, reflecting growing demand from pharmaceutical and biotechnology companies. Suppliers typically offer the compound with purity levels exceeding 95%, as confirmed by HPLC analysis. Current market trends suggest expanding applications in fragment-based drug discovery and combinatorial chemistry libraries, where such structurally diverse compounds are highly valued.

Analytical characterization of 1428364-50-4 typically includes comprehensive spectroscopic data. The ¹H NMR spectrum displays characteristic signals for the aromatic protons of the benzothiazole ring (δ 7.5-8.0 ppm) and the pyrazolooxazine system (δ 4.0-6.0 ppm). Mass spectrometry confirms the molecular ion peak at m/z 361, consistent with the expected molecular weight. These analytical parameters are crucial for quality control and compound identification in research settings.

In the context of current research trends, scientists are particularly interested in exploring the structure-activity relationships of pyrazolo[3,2-b][1,3]oxazine carboxamides. The compound's potential to serve as a privileged scaffold in medicinal chemistry has led to numerous patent applications covering its derivatives. Recent publications have highlighted its utility in developing compounds with improved metabolic stability and target selectivity compared to simpler heterocyclic systems.

Environmental and safety assessments of N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide indicate that it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this compound. Material safety data sheets provide detailed handling instructions that researchers should consult prior to use.

The future outlook for CAS 1428364-50-4 appears promising, with several research groups investigating its potential in various therapeutic areas. Its unique combination of benzothiazole and pyrazolooxazine pharmacophores offers opportunities for creating novel bioactive molecules. As the understanding of its biological properties deepens, we can anticipate expanded applications in both human and animal health sectors, as well as potential uses in crop protection technologies.

For researchers seeking to work with N-(6-chloro-1,3-benzothiazol-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide, it's important to note that proper storage conditions (typically 2-8°C under inert atmosphere) can significantly extend its shelf life. The compound's stability in solution varies depending on the solvent used, with DMSO solutions generally remaining stable for several weeks when stored at -20°C. These practical considerations are essential for ensuring reproducible experimental results in biological assays.

In conclusion, 1428364-50-4 represents an important addition to the toolbox of medicinal chemists and researchers in related fields. Its complex yet synthetically accessible structure, combined with promising biological activity potential, makes it a compound of significant interest in contemporary drug discovery efforts. As research continues to uncover new applications for this benzothiazole-pyrazolooxazine hybrid, its role in the development of novel therapeutic agents is likely to expand further in the coming years.